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Compound of Interest

Compound Name: Di-2-Pyridyl Thionocarbonate

Cat. No.: B1361461

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for Di-2-Pyridyl
Thionocarbonate (CAS No. 96989-50-3). Adherence to these guidelines is essential to ensure
the safety of laboratory personnel and the integrity of research outcomes. This document
compiles and presents data from authoritative safety data sheets and chemical databases.

Hazard Identification and Classification

Di-2-Pyridyl Thionocarbonate is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification[1]

Classification Category
Skin Irritation 2
Eye Irritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)

Signal Word: Warning
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Hazard Pictogram:

laalt text

Table 2: Hazard and Precautionary Statements[1]

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261 Avoid breathing dust.

P264 Wash skin thoroughly after handling.

pP271 Use only outdoors or in a well-ventilated area.

280 Wear protective gloves/ eye protection/ face
protection.

IF ON SKIN: Wash with plenty of soap and
water.

P302 + P352

IF INHALED: Remove person to fresh air and
P304 + P340 + P312 keep comfortable for breathing. Call a POISON
CENTER/ doctor if you feel unwell.

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of Di-2-Pyridyl
Thionocarbonate is fundamental for its safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value Reference
CAS Number 96989-50-3 [2]
Molecular Formula C11HsN202S [2]
Molecular Weight 232.26 g/mol [1]

White to Yellow to Orange
Appearance [3]
powder to crystal

Melting Point 94-98 °C
Purity >98.0% [2]
Storage Temperature -20°C to 0-10°C [2]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
chemical's stability.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Di-2-Pyridyl Thionocarbonate:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

¢ Respiratory Protection: A dust mask type N95 (US) or equivalent is recommended.

Safe Handling Practices

¢ Handle in accordance with good industrial hygiene and safety practice.[4]
» Avoid contact with skin, eyes, and clothing.[4]

e Avoid ingestion and inhalation.[4]
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e Avoid dust formation.[4]
e Use only in a well-ventilated area.

e Wash hands thoroughly after handling.

Storage Conditions

e Keep in a dry place.[4]
o Keep container tightly closed.[4]
e Store in a freezer at temperatures between -20°C and 10°C.[2][4]

e Store under an inert gas, as the substance is moisture and heat sensitive.[2]

Incompatible Materials

e Strong oxidizing agents.[4][5]

e Strong acids and strong reducing agents.[5]

Experimental Protocols: Emergency Procedures

While specific experimental protocols for the use of Di-2-Pyridyl Thionocarbonate are
application-dependent, the following outlines standardized emergency procedures in case of
accidental exposure.

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol Reference

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [4]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
) plenty of water for at least 15
Skin Contact _ o [4]
minutes. If skin irritation

persists, call a physician.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) [6]
respiration. Get medical

attention if symptoms occur.

Clean mouth with water and
) drink afterwards plenty of
Ingestion ) o [4]
water. Get medical attention if

symptoms occur.

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or chemical
foam.[4]

» Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[4]

o Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon
dioxide (COz2), Sulfur oxides.[4]

o Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[4]

Stability and Reactivity

» Reactivity: No hazardous reactions under normal processing.[4]
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o Chemical Stability: Stable under recommended storage conditions, but is sensitive to
moisture and heat.[2][5]

» Conditions to Avoid: Heat, flames, sparks, and exposure to moist air or water.[4] To avoid
thermal decomposition, do not overheat.[4]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (COz), Sulfur oxides.[4]

e Hazardous Polymerization: Does not occur.[4]
Toxicological Information
» Acute Toxicity: No acute toxicity information is available for this product.[4]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,
NTP, or OSHA.[5]

Visualizations

The following diagrams illustrate key safety and handling workflows.
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General Handling Workflow for Di-2-Pyridyl Thionocarbonate

Preparation

Assess Risks

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

'

Prepare Well-Ventilated Work Area
(Fume Hood)

HanLIing

Retrieve from Freezer
(Allow to reach RT under inert gas)

'

Weigh and Dispense

'

Perform Experiment

Post-Héndling

Decontaminate Equipment

'

Dispose of Waste Properly

'

Remove PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling Di-2-Pyridyl Thionocarbonate.
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First-Aid Procedures for Exposure

Exposure Occurs

Routes gf Expo

Skin Contact Eye Contact Inhalation Ingestion

/ / Immediate Actio&‘

Wash with plenty of water RS EELHEEY W.'th QIR Move to fresh air. Clean mouth with water.
for at least 15 minutes.

for at least 15 minutes. FETYE e [EeEs, Provide artificial respiration if needed. Drink plenty of water.

Follow-up

Get medical attention : . Get medical attention Get medical attention
Get medical attention.

if irritation persists. if symptoms occur. if symptoms occur.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-2-Pyridyl Thionocarbonate: A Technical Guide to
Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361461#di-2-pyridyl-thionocarbonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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